Cas no 1250635-30-3 (1-(3-Chloro-5-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one)

1-(3-Chloro-5-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one is a specialized organic compound featuring a chloro-fluoro-hydroxyphenyl moiety linked to a dimethylpropanone group. Its unique structure, combining halogenated aromatic and branched aliphatic components, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and fluoro substituents enhances its reactivity and selectivity in cross-coupling reactions, while the hydroxyl group offers further functionalization potential. The steric hindrance from the 2,2-dimethylpropanone group contributes to stability, reducing unwanted side reactions. This compound is particularly useful in designing bioactive molecules, where precise structural modifications are critical for optimizing efficacy and metabolic properties.
1-(3-Chloro-5-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one structure
1250635-30-3 structure
Product Name:1-(3-Chloro-5-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one
CAS No:1250635-30-3
MF:C11H12ClFO2
MW:230.663186073303
CID:5702139
PubChem ID:62380854
Update Time:2025-05-24

1-(3-Chloro-5-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(3-chloro-5-fluoro-2-hydroxyphenyl)-2,2-dimethyl-
    • 1-(3-chloro-5-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one
    • AKOS011667445
    • EN300-1276731
    • 1250635-30-3
    • 1-(3-Chloro-5-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one
    • Inchi: 1S/C11H12ClFO2/c1-11(2,3)10(15)7-4-6(13)5-8(12)9(7)14/h4-5,14H,1-3H3
    • InChI Key: CNHZYNRPIAYHPA-UHFFFAOYSA-N
    • SMILES: C(C1=CC(F)=CC(Cl)=C1O)(=O)C(C)(C)C

Computed Properties

  • Exact Mass: 230.0509855g/mol
  • Monoisotopic Mass: 230.0509855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.245±0.06 g/cm3(Predicted)
  • Boiling Point: 293.9±40.0 °C(Predicted)
  • pka: 7.13±0.50(Predicted)

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1-(3-Chloro-5-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one Related Literature

Additional information on 1-(3-Chloro-5-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one

1-(3-Chloro-5-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one: A Comprehensive Overview

1-(3-Chloro-5-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one, commonly referred to by its CAS number 1250635-30-3, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a phenolic group with a ketone moiety, making it a versatile molecule for both academic and industrial purposes. Recent studies have highlighted its potential in pharmaceutical research, particularly in the development of novel drug delivery systems and bioactive agents.

The synthesis of 1-(3-Chloro-5-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These methods not only enhance efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

In terms of applications, this compound has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. Additionally, its unique electronic properties make it a candidate for applications in optoelectronic devices, where it can serve as a functional material in light-emitting diodes (LEDs) and photovoltaic cells.

Recent studies have also explored the biological activity of 1-(3-Chloro-5-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one. Preclinical trials have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation in animal models. Furthermore, its ability to modulate cellular signaling pathways suggests its potential role in the treatment of chronic diseases such as cancer and neurodegenerative disorders.

The compound's structural versatility also makes it an attractive candidate for use in polymer chemistry. By incorporating this molecule into polymer networks, researchers have developed materials with enhanced mechanical properties and thermal stability. These advancements open up new possibilities for its application in high-performance composites and advanced materials.

In conclusion, 1-(3-Chloro-5-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one (CAS No: 1250635-30-3) is a multifaceted compound with a wide range of potential applications. Its unique chemical properties and structural features make it a valuable tool in various scientific disciplines. As research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.

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